Cas no 1686-98-2 (Nsc314554)

• Product Name: Nsc314554
• CAS No: 1686-98-2
• MF: C₁₈H₂₆O₄S₄
• MW: 434.656640529633
• CID: 905079
• PubChem ID: 329802
• Update Time: 2025-04-19

Nsc314554 Chemical and Physical Properties

Names and Identifiers

• Nsc314554
• 2,5-Bis-ethylendimercapto-bicyclo<2,2,2>octan-1,4-dicarbonsaeure-diethylester
• 2,5-Bis-ethylendimercapto-bicyclo[2,2,2]octan-1,4-dicarbonsaeure-diethylester
• AC1L75JP
• BTBG00106
• CCG-41694
• CDS1_000201
• DivK1c_001241
• HMS548J03
• Maybridge1_002489
• SR-01000631751-1
• Diethyl 1'H,4'H-dispiro[1,3-dithiolane-2,2'-bicyclo[2.2.2]octane-5',2''-[1,3]dithiolane]-1',4'-dicarboxylate
• 1686-98-2
• NSC-314554
• CID 329802
• DTXSID00317322

• Inchi： 1S/C18H26O4S4/c1-3-21-13(19)15-5-6-16(14(20)22-4-2,12-17(15)23-7-8-24-17)18(11-15)25-9-10-26-18/h3-12H2,1-2H3
• InChI Key： YAVIDLZGUYRWJF-UHFFFAOYSA-N
• SMILES： S1CCSC21CC1(C(=O)OCC)CCC2(C(=O)OCC)CC21SCCS2

Computed Properties

• Exact Mass: 434.07158
• Monoisotopic Mass: 434.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 555.3°C at 760 mmHg
• Flash Point: 277.1°C
• Refractive Index: 1.641
• PSA: 52.6
• LogP: 4.02560